2-Amino-6-(3,4-dimethoxyphenyl)-8H-indeno[1,2-d]thiazole Hydroiodide

• IUPAC Name: 6-(3,4-dimethoxyphenyl)-4H-indeno[1,2-d][1,3]thiazol-2-amine;hydroiodide
• InChI: InChI=1S/C18H16N2O2S.HI/c1-21-14-6-4-11(8-15(14)22-2)10-3-5-13-12(7-10)9-16-17(13)20-18(19)23-16;/h3-8H,9H2,1-2H3,(H2,19,20);1H
• InChI Key: UAGOZJXMNNYBFJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC3=C(C=C2)C4=C(C3)SC(=N4)N)OC.I
• Molecular Formula: C18H17IN2O2S
• Molecular Weight: 452.3 g/mol
• CAS RN: 863479-04-3

Description

2-Aminothiazoles are a significant class of organic medicinal compounds utilized as starting material for the synthesis of a diverse range of heterocyclic analogues. They have promising therapeutic roles as antibacterial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory, and analgesic agents.

Synthesis Analysis

The synthesis of 2-aminothiazoles can be divided into conventional multistep processes and one-pot, atom economy procedures, realized using green chemistry principles and simple reagents. The easy functionalization of the 2-NH2 and 2-SH groups and the benzene ring of the benzothiazole moiety allows considering them as highly reactive building blocks for organic and organoelement synthesis.

Molecular Structure Analysis

Benzothiazoles, as a bicyclic heterocycles with fused benzene and thiazole rings containing electron-rich heteroatoms, nitrogen and sulfur, attract great interest from researchers for drug design due to their high biological and pharmacological activity.

Chemical Reactions Analysis

The reactions of 2-amino- and 2-mercaptothiazole derivatives provide powerful, modern tools for the design of a wide variety of aromatic azoles.

Scientific Research Applications

This compound could potentially be used in Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction. .

The compound can be used in the synthesis of 2-aminothiazoles via the coupling of ketones and thiourea using I2/dimethyl sulfoxide as a catalytic oxidative system. .

Thiazoles, which are part of the compound’s structure, have been found to exhibit antimicrobial activity. .

Benzothiazole derivatives, which are structurally similar to the compound, have been found to exhibit fungicidal activity. .

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Mechanism of Action

Target of Action

Thiazole derivatives have been found to interact with a wide range of targets, including various enzymes and receptors .

Mode of Action

Thiazole derivatives are known to interact with their targets, leading to various biological effects such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Biochemical Pathways

Thiazole derivatives have been found to impact a wide range of biochemical pathways, depending on their specific targets .

Pharmacokinetics

Thiazole derivatives are known to have diverse pharmacokinetic properties, depending on their specific chemical structures .

Result of Action

Thiazole derivatives have been found to have a wide range of effects at the molecular and cellular level, depending on their specific targets and modes of action .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of thiazole derivatives .

Future Directions

The future directions for research on 2-aminothiazoles could involve the development of new synthesis methods, the exploration of their biological activities, and their potential use as antiviral and anti-infective drugs.